3-[(2-benzoyl-3-oxo-3-phenyl-1-propenyl)amino]-2H,5H-pyrano[3,2-c]chromene-2,5-dione

• IUPAC Name: 3-[[(E)-2-benzoyl-3-hydroxy-3-phenylprop-2-enylidene]amino]pyrano[3,2-c]chromene-2,5-dione
• InChI: InChI=1S/C28H17NO6/c30-24(17-9-3-1-4-10-17)21(25(31)18-11-5-2-6-12-18)16-29-22-15-20-26(35-28(22)33)19-13-7-8-14-23(19)34-27(20)32/h1-16,30H/b24-21+,29-16?
• InChI Key: HUYMDYARVWVMAM-XEMOHQKESA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=C(C=NC2=CC3=C(C4=CC=CC=C4OC3=O)OC2=O)C(=O)C5=CC=CC=C5)O
• Isomeric SMILES: C1=CC=C(C=C1)/C(=C(/C=NC2=CC3=C(C4=CC=CC=C4OC3=O)OC2=O)\C(=O)C5=CC=CC=C5)/O
• Molecular Formula: C28H17NO6
• Molecular Weight: 463.4 g/mol

Description

The compound “3-[(2-benzoyl-3-oxo-3-phenyl-1-propenyl)amino]-2H,5H-pyrano[3,2-c]chromene-2,5-dione” is a chemical compound with the molecular formula C27H23NO5. It has a molecular weight of 441.48.

Synthesis Analysis

The synthesis of this compound can be achieved from Dimedone and ETHYL (Z)-2-[(2-benzoyl-3-oxo-3-phenyl-1-propenyl)amino]-3-(dimethylamino)-2-propenoate.

Physical And Chemical Properties Analysis

The predicted boiling point of this compound is 617.4±55.0 °C. The predicted density is 1.30±0.1 g/cm3. The predicted pKa is -2.94±0.70.

Scientific Research Applications

Synthesis of Heterocyclic Scaffolds

A study by Rao and Hussain (2021) outlines a pot, atom, and step economic (PASE) synthesis approach for creating pyran-annulated heterocyclic scaffolds, including derivatives of pyrano[3,2-c]chromene. The research emphasizes the utility of such compounds in synthesizing diverse heterocyclic frameworks, which have significant implications in medicinal chemistry and material science. This synthesis method offers advantages such as operational simplicity, higher yields, and cost-effectiveness, highlighting its potential for scalable applications in drug discovery and development (Rao & Hussain, 2021).

Creation of Fluorescent Probes

Tasior et al. (2014) developed a highly efficient procedure for synthesizing bis-coumarins fused at the pyranone ring, leading to chromeno[3,4-c]chromene-6,7-diones. These compounds, including derivatives similar to the one , exhibit strong absorption in the violet, blue, and/or green regions of the visible spectrum and display strong greenish-yellow fluorescence. Such properties make them potential candidates for fluorescent probes in biological imaging and sensors, illustrating the chemical's application in creating tools for scientific research (Tasior et al., 2014).

Development of Photochromic Materials

Research by Rawat, Prutyanov, and Wulff (2006) discusses the use of chromene derivatives in synthesizing naphthopyran and naphthopyrandione units present in photochromic materials. These materials have applications ranging from optical data storage to smart windows, indicating the compound's role in advancing materials science. The synthesis of these derivatives showcases the potential of such compounds in the creation of advanced materials with tunable optical properties (Rawat, Prutyanov, & Wulff, 2006).